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Compound of Interest

Compound Name: Heptadecyl! acrylate

Cat. No.: B13791135

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecyl acrylate (C17A) is a long-chain alkyl acrylate monomer that serves as a crucial
building block in the synthesis of a diverse range of polymers. Its characteristic hydrophobic
nature, conferred by the long heptadecyl chain, combined with the reactivity of the acrylate
group, makes it a valuable component in the formulation of materials with tailored properties.
This technical guide provides a comprehensive overview of the core physical properties of
Heptadecyl acrylate monomer, offering essential data and methodologies for professionals in
research and development.

Core Physical Properties

The physical characteristics of Heptadecyl acrylate are fundamental to its handling,
processing, and the properties of the resulting polymers. A summary of these key properties is
presented in the table below.

Data Presentation: Physical Properties of Heptadecyl
Acrylate
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Property Value Units Notes

Molecular Weight 310.5 g/mol [1112]

Appearance Clear, colorless liquid - At room temperature
Density 0.87 g/cm3 At 25 °C

Boiling Point > 174 °C

Melting Point <-100 °C

Viscosity 11 mPa:-s At 25 °C

Vapor Pressure 0.000125 hPa At 32 °C

Flash Point 146.5 °C

CAS Number 28343-58-0 - [1][2]

Solubility Profile

The solubility of Heptadecyl acrylate is a critical parameter for its use in polymerization
reactions and formulations. Due to its long alkyl chain, Heptadecyl acrylate is a hydrophobic
monomer.[3]

o Water Solubility: It is sparingly soluble in water.

e Organic Solvent Solubility: It is soluble in a range of common organic solvents. The solubility
of acrylate esters is generally dictated by the nature of the side chain.[4] For long-chain
acrylates like Heptadecyl acrylate, solubility is higher in non-polar and moderately polar
solvents such as:

Toluene

[¢]

Anisole

[¢]

Dichloromethane

o

o

Methanol (in which it is used for precipitation of the polymer)[5]
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The principle of "like dissolves like" is applicable, where its hydrophobic nature dictates its
miscibility with organic solvents.

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for Heptadecyl acrylate are not readily available in the
public domain, the following are general, well-established methodologies for determining the
key physical properties of liquid monomers.

Density Measurement

The density of a liquid monomer like Heptadecyl acrylate can be accurately determined using
a pycnometer or a digital density meter.

e Pycnometer Method:

o The pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary
tube through it, is first weighed empty and dry.

o ltis then filled with a reference liquid of known density (e.g., deionized water) and weighed
again to determine its volume.

o The pycnometer is then thoroughly dried and filled with Heptadecyl acrylate.
o The weight of the pycnometer filled with the monomer is recorded.

o The density is calculated by dividing the mass of the monomer by the volume of the
pycnometer.

Boiling Point Determination

The boiling point can be determined using ebulliometry.

o A small sample of Heptadecyl acrylate is placed in a boiling tube equipped with a
thermometer and a capillary tube sealed at one end.

e The boiling tube is heated in a heating bath (e.g., an oil bath).
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e As the temperature rises, a continuous stream of bubbles will emerge from the capillary tube.

e The heat is then removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Melting Point Determination

For substances with very low melting points like Heptadecyl acrylate (< -100 °C), a cryostat
with a specialized melting point apparatus is used.

o A sample of the monomer is frozen.
e The frozen sample is then slowly warmed in the cryostat.

e The temperature at which the first signs of melting are observed and the temperature at
which the last solid melts are recorded to determine the melting range.

Viscosity Measurement

The viscosity of Heptadecyl acrylate can be measured using a viscometer, such as a cone-
and-plate or a concentric cylinder viscometer.

A sample of the monomer is placed in the viscometer.

The apparatus applies a defined shear stress or shear rate to the liquid.

The resulting shear rate or shear stress is measured.

The viscosity is then calculated from these parameters. The measurement is typically
performed at a controlled temperature (e.g., 25 °C).

Refractive Index Measurement

The refractive index of a liquid monomer is typically determined using an Abbe refractometer.
» Afew drops of Heptadecyl acrylate are placed on the prism of the refractometer.

e The prism is closed, and a light source is directed through the sample.
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e The user looks through the eyepiece and adjusts the instrument until the boundary line
between the light and dark regions is sharp and centered.

e The refractive index is then read directly from the instrument's scale. The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Mandatory Visualizations
Logical Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of Heptadecyl acrylate monomer.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13791135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 N\

Sample Preparation

[ Heptadecyl Acrylate Monomer Sample j

Y

( A
Purification (if necessary)

Phys;cal Property Measurement

A/ A A

A 4
Density Boiling Point Melting Point Viscosity Refractive Index
(Pycnometer/Digital Density Meter) (Ebulliometry) (Cryostat) (Viscometer) (Abbe Refractometer)

! Data Analysis and Reporting !

k Data Compilation and Tabulation )

\ 4

[ Technical Report Generation ]
A J

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Relationship Between Molecular Structure and Physical
Properties

This diagram illustrates the conceptual relationship between the molecular structure of
Heptadecyl acrylate and its key physical properties.
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Caption: Structure-Property Relationship.

Conclusion

The physical properties of Heptadecyl acrylate monomer are integral to its application in
polymer science and material development. Its long alkyl chain imparts significant
hydrophobicity and a low melting point, while the acrylate functionality provides a reactive site
for polymerization.[3] This unique combination of characteristics allows for the synthesis of
polymers with desirable properties such as flexibility, water resistance, and adhesion. The data
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and methodologies presented in this guide serve as a valuable resource for researchers and
professionals working with this versatile monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b13791135?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecyl-acrylate
https://www.guidechem.com/encyclopedia/heptadecyl-acrylate-dic128521.html
https://jamorin.com/wp-content/uploads/2019/04/C17A_TDS_en.pdf
http://nguyen.hong.hai.free.fr/EBOOKS/SCIENCE%20AND%20ENGINEERING/MECANIQUE/MATERIAUX/COMPOSITES/Encyclopedia%20of%20Polymer%20Science%20and%20Technology/Vol.01/Acrylic%20Ester%20Polymers.pdf
https://patents.google.com/patent/CN115902008A/en
https://patents.google.com/patent/CN115902008A/en
https://www.benchchem.com/product/b13791135#physical-properties-of-heptadecyl-acrylate-monomer
https://www.benchchem.com/product/b13791135#physical-properties-of-heptadecyl-acrylate-monomer
https://www.benchchem.com/product/b13791135#physical-properties-of-heptadecyl-acrylate-monomer
https://www.benchchem.com/product/b13791135#physical-properties-of-heptadecyl-acrylate-monomer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13791135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13791135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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